Cas no 733741-08-7 (trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid)
trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1R,2R)-2-(2-propan-2-ylbenzoyl)cyclopentane-1-carboxylic acid
- trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid
- trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid
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- Inchi: InChI=1S/C16H20O3/c1-10(2)11-6-3-4-7-12(11)15(17)13-8-5-9-14(13)16(18)19/h3-4,6-7,10,13-14H,5,8-9H2,1-2H3,(H,18,19)/t13-,14-/m1/s1
- InChI Key: VIYTWTNVNRXMME-ZIAGYGMSSA-N
- SMILES: CC(C)C1=CC=CC=C1C(=O)[C@@H]2CCC[C@H]2C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T086865-25mg |
trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid |
733741-08-7 | 25mg |
$ 110.00 | 2022-06-03 | ||
| TRC | T086865-50mg |
trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid |
733741-08-7 | 50mg |
$ 180.00 | 2022-06-03 | ||
| A2B Chem LLC | AH17508-1g |
trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid |
733741-08-7 | >95% | 1g |
$1912.00 | 2024-04-19 | |
| A2B Chem LLC | AH17508-2g |
trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid |
733741-08-7 | >95% | 2g |
$2759.00 | 2024-04-19 | |
| A2B Chem LLC | AH17508-5g |
trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid |
733741-08-7 | >95% | 5g |
$4964.00 | 2024-04-19 | |
| Crysdot LLC | CD12038453-1g |
trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid |
733741-08-7 | 95+% | 1g |
$1445 | 2024-07-24 | |
| Crysdot LLC | CD12038453-5g |
trans-2-(2-Iso-propylbenzoyl)cyclopentane-1-carboxylic acid |
733741-08-7 | 95+% | 5g |
$3384 | 2024-07-24 |
trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid
Comprehensive Overview of trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-08-7)
trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-08-7) is a specialized organic compound with a unique structural framework, combining a cyclopentane ring with a benzoyl substituent. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its iso-propylbenzoyl moiety and carboxylic acid functional group make it a versatile intermediate for synthesizing derivatives with tailored properties.
In recent years, the demand for cyclopentane-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in the stereochemistry of this compound, as the trans-configuration often influences biological activity. The CAS No. 733741-08-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.
The synthesis of trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and stereoselective reduction. Its logP value and solubility profile are critical parameters for formulation scientists, especially in the context of drug delivery systems. These properties align with current trends in green chemistry, where researchers prioritize eco-friendly synthesis routes.
From a commercial perspective, CAS No. 733741-08-7 is often listed in catalogs of fine chemicals, with suppliers highlighting its high purity and custom synthesis options. The compound's molecular weight (262.34 g/mol) and hydrogen bonding capacity make it a candidate for computational modeling studies, a hot topic in AI-driven drug design. This intersection of chemistry and technology addresses frequently searched queries like "how to predict compound reactivity using machine learning."
Analytical characterization of trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid relies on techniques such as NMR spectroscopy and HPLC-MS, which are standard in quality control protocols. The compound's thermal stability and crystalline form are also investigated for patent applications, another trending topic in intellectual property searches. Its structural analogs have been explored for enzyme inhibition, connecting it to popular health-related searches like "natural metabolic regulators."
In conclusion, trans-2-(2-iso-propylbenzoyl)cyclopentane-1-carboxylic acid represents a compelling case study in modern organic chemistry. Its CAS No. 733741-08-7 serves as a gateway to broader discussions about sustainable synthesis, structure-activity relationships, and interdisciplinary research—topics that dominate scientific forums and search engine queries alike.
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